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Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060

Veratraldehyde: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
experimental protocols related to veratraldehyde (3,4-dimethoxybenzaldehyde). This
compound is a significant intermediate in the pharmaceutical and flavor and fragrance
industries.

Chemical and Physical Properties

Veratraldehyde is an organic compound structurally related to benzaldehyde, featuring two
methoxy groups.[1] It typically appears as a white to pale yellow or peach-colored crystalline
solid.[1][2][3] Commercially, it is popular for its pleasant, sweet, and woody vanilla-like
fragrance.[3][4]

Table 1: Physical and Chemical Properties of Veratraldehyde
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Property Value Source(s)

IUPAC Name 3,4-Dimethoxybenzaldehyde [4]

Vanillin methyl ether, Veratric
Synonyms . [4][5]
aldehyde, Methylvanillin

CAS Number 120-14-9 [2][3]
Molecular Formula CoH1003 [11121[3]
Molecular Weight 166.17 g/mol [2][6]

White to pale yellow crystalline
Appearance , [21[3][6]
solid/powder

Melting Point 40-45 °C [1][41[7]
Boiling Point 281 °C [1][6]17]
Density ~1.114 g/cm3 [1112]
Flash Point >110 °C (>230 °F) [3][4]

. Slightly soluble in cold water;
Water Solubility ) [21[41[7]
soluble in hot water.

N Soluble in ethanol, ether, and
Solvent Solubility ] [2][3][4]
other organic solvents.

Stable under normal
conditions, but sensitive to air
Stability and light.[4][8][9] It can oxidize

to the odorless veratric acid.[4]

[7]

Chemical Structure

Veratraldehyde is a dimethoxybenzene, specifically benzaldehyde substituted at the 3 and 4
positions with methoxy groups.[4][7]

Caption: Chemical structure of Veratraldehyde (3,4-dimethoxybenzaldehyde).
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of veratraldehyde.

Table 2: Spectroscopic Data for Veratraldehyde

Key Features and

Spectrum Type . Source(s)
Observations

1H NMR Data available in CDCls. [10]

13C NMR Data available in CDCls. [10]
Spectrum available (KBr disc,

IR ) ) [10][11]
nujol mull, CCl4/CS: solution).
UV-Vis spectra are available,

UV-Vis particularly in the context of its [12]
oxidation reactions.
Electron ionization mass

Mass Spec [11]

spectrum data is available.

Experimental Protocols

Veratraldehyde can be synthesized through various methods. One common and historically

significant method is the methylation of vanillin.

A. Synthesis of Veratraldehyde by Methylation of Vanillin

This procedure is a common laboratory-scale synthesis method.[4][13]

e Reactants:

o Vanillin (3-methoxy-4-hydroxybenzaldehyde)

o Dimethyl sulfate

o Sodium hydroxide solution
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e Procedure:

o A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a
steam bath.[13]

o A heated solution of sodium hydroxide is added in one lot to the hot vanillin mixture.[13]
o The flask is fitted with a reflux condenser, mechanical stirrer, and a separatory funnel.[13]

o Heating is continued while dimethyl sulfate is added dropwise via the separatory funnel.
The temperature should be maintained to ensure a steady reaction.[13]

o The reaction mixture is kept alkaline by the periodic addition of the sodium hydroxide
solution.[13]

o After the addition of reagents is complete, the mixture is heated for an additional period to
ensure the reaction goes to completion.[13]

o The reaction mixture is then cooled, allowing the veratraldehyde to crystallize.[13]
o The solid crystalline mass is collected, ground with ice water, and filtered with suction.[13]

o The product is dried in a vacuum desiccator. Further purification can be achieved by
distillation under reduced pressure.[13]
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Caption: Workflow for the synthesis of veratraldehyde from vanillin.
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B. Synthesis via Oppenhauer Oxidation of Veratryl Alcohol

This method provides an alternative route with high selectivity and yield.[14]

e Reactants:

[¢]

[e]

o

[¢]

Veratryl alcohol

Toluene (dried)

Aluminum isopropoxide (catalyst)

Paraformaldehyde (dried)

e Procedure:

[e]

Veratryl alcohol and toluene are charged into a flask equipped with a Dean-Stark trap.[14]

The mixture is heated to reflux, and a portion of toluene is distilled off to ensure anhydrous
conditions.[14]

After cooling, the catalyst, aluminum isopropoxide, is added.[14]

The solution is heated to 100°C, and paraformaldehyde is added slowly in portions. This
results in foaming as the methanol-toluene azeotrope distills.[14]

The mixture is refluxed for approximately 2 hours until TLC confirms the complete
oxidation of the alcohol.[14]

The mixture is cooled and washed with 1N NaOH, which precipitates aluminum salts.[14]

The organic (toluene) layer is separated, washed with brine, and dried with sodium sulfate.
[14]

Toluene is removed under vacuum, and the resulting crude product is purified by
distillation to yield pure veratraldehyde.[14]

Applications in Drug Development
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Veratraldehyde serves as a crucial intermediate in the synthesis of various pharmaceutical
drugs.[1][4] Its structure is a versatile scaffold for building more complex molecules.

Veratraldehyde

Intermediate for (Intermediate for [Intermediate for \Intermediate for \Intermediate for \Intermediate for

Pharmaceuticals Synthesized from Veratraldehydg

Prazosin Amiquinsin Hoquizil Piquizil Tiapamil Vetrabutine

Click to download full resolution via product page
Caption: Veratraldehyde as a key intermediate in pharmaceutical synthesis.
Safety and Handling
Veratraldehyde is considered harmful if swallowed and causes skin irritation.[9][15]

» Handling: Use in a well-ventilated area.[2] Avoid contact with skin and eyes by wearing
appropriate personal protective equipment (PPE), such as gloves and safety goggles.[2][15]
Wash hands thoroughly after handling.[15]

» Storage: Store in a cool, dry, and well-ventilated place, away from sources of heat and fire.[2]
[16] Keep containers tightly closed.[2] The compound is sensitive to air and light, and
solutions may oxidize to veratric acid.[4][8][17]

 Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[4][7][17]
o First Aid:
o Skin Contact: Wash off with soap and plenty of water.[15]

o Eye Contact: Flush eyes with water as a precaution.[15]
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o Ingestion: Rinse mouth with water. Do not induce vomiting.[15]

o Inhalation: Move the person into fresh air.[15] In all cases of significant exposure, seek
medical attention.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Veratraldehyde chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141060#veratraldehyde-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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